Cas no 1804917-48-3 (Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804917-48-3
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4839560
• Update Time: 2025-10-22

Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)5-4(6(10)11)3(15)2-16-7(5)19-9(12,13)14/h2,6H,1H3
• InChI Key： PHGUYUAZSPZELZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)OC)=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804917-48-3): An Overview

Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804917-48-3) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of pyridine, a six-membered heterocyclic aromatic compound containing one nitrogen atom. The presence of difluoromethyl, iodo, and trifluoromethoxy substituents imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structure of Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate is characterized by its complex functional groups. The difluoromethyl group (CF₂H) and the trifluoromethoxy group (OCF₃) are known for their electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. The iodo group (I) provides additional reactivity and can be used as a handle for further chemical modifications, such as cross-coupling reactions.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of drug molecules, making them more effective in treating various diseases. The presence of multiple fluorine atoms in Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate makes it particularly interesting for researchers exploring new therapeutic agents.

One of the key applications of this compound is in the development of novel inhibitors for various biological targets. For instance, recent studies have shown that fluorinated pyridine derivatives can act as potent inhibitors of kinases, enzymes that play crucial roles in cellular signaling pathways. These inhibitors have the potential to be developed into drugs for treating cancer, inflammatory diseases, and other conditions where aberrant kinase activity is implicated.

The iodo group in Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate also opens up possibilities for radiolabeling studies. Iodine isotopes, such as ¹²⁵I and ¹³¹I, are commonly used in nuclear medicine for diagnostic imaging and radiotherapy. By incorporating these isotopes into the molecule, researchers can track its distribution and metabolism in vivo, providing valuable insights into its pharmacokinetic properties.

In addition to its potential as a therapeutic agent, Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. The versatile reactivity of the iodo group allows for a wide range of chemical transformations, including Suzuki-Miyaura coupling reactions and nucleophilic substitution reactions. These reactions can be used to introduce various functional groups or linkers to the molecule, expanding its utility in drug design and development.

The synthesis of Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and selectivity. For example, transition metal-catalyzed cross-coupling reactions have been successfully employed to introduce the iodo group into the pyridine ring.

The physical properties of Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. These properties can also influence its behavior in biological systems and its suitability for different applications. Researchers often use techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to characterize the compound and confirm its identity.

In conclusion, Methyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804917-48-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutic agents and intermediates in drug synthesis. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in the field.